Daumone

• CAS: 690991-47-0
• Molecular Formula: C13H24O6
• Molecular Weight: 276.33 g/mol
• InChI: InChI=1S/C13H24O6/c1-8(5-3-4-6-12(16)17)18-13-11(15)7-10(14)9(2)19-13/h8-11,13-15H,3-7H2,1-2H3,(H,16,17)/t8-,9+,10-,11-,13-/m1/s1
• InChIKey: KBTQMAFDKPKMEJ-UYNYGYNWSA-N

Daumone (CAS 690991-47-0) Procurement Guide: Differentiated Ascaroside for C. elegans Dauer, Aging, and Pheromone Research

Daumone (CAS 690991-47-0), also designated as ascr#3 (ascaroside C9), is an endogenous (ω-1)-hydroxy fatty acid ascaroside pheromone secreted by Caenorhabditis elegans [1]. It functions as a critical population-density signal that triggers entry into the non-feeding, stress-resistant dauer larval stage and modulates adult lifespan and social behaviors [2]. As a monocarboxylic acid ascaroside with the molecular formula C₁₅H₂₆O₆ and molecular weight 302.36 g/mol, Daumone represents one of the three major dauer-inducing pheromone components in C. elegans alongside ascr#2 and ascr#4 [3]. Its structure features an α,β-unsaturated fatty acid side chain linked to an ascarylopyranose sugar moiety, a stereochemical configuration that profoundly influences its receptor interactions and biological activity profile [4].

C. elegans dauer formation and developmental signaling studies

Male-specific attraction assays for sexually dimorphic chemosensory research

Sirtuin-dependent (SIR-2.1) lifespan extension pathway studies

• [1] Jeong PY, Jung M, Yim YH, et al. Chemical structure and biological activity of the Caenorhabditis elegans dauer-inducing pheromone. Nature. 2005;433(7025):541-545. View Source
• [2] Ludewig AH, Izrayelit Y, Park D, et al. Pheromone sensing regulates Caenorhabditis elegans lifespan and stress resistance via the deacetylase SIR-2.1. Proc Natl Acad Sci USA. 2013;110(14):5522-5527. View Source
• [3] Kaplan F, Srinivasan J, Mahanti P, et al. Ascaroside expression in Caenorhabditis elegans is strongly dependent on diet and developmental stage. PLoS ONE. 2011;6(3):e17804. View Source
• [4] von Reuss SH, Bose N, Srinivasan J, et al. Comparative metabolomics reveals biogenesis of ascarosides, a modular library of small-molecule signals in C. elegans. J Am Chem Soc. 2012;134(3):1817-1824. View Source

Daumone (ascr#3) Procurement Rationale: Why Ascaroside Substitution Compromises Experimental Reproducibility

Substituting Daumone (ascr#3) with ascr#2, ascr#10, or other ascaroside analogs in experimental protocols is scientifically inadvisable because individual ascarosides exhibit fundamentally different, non-overlapping activity profiles that are dictated by subtle structural variations in their fatty acid side chains [1]. The α,β-unsaturation in ascr#3's side chain versus the saturated counterpart in ascr#10 (male-predominant) or the differing chain length in ascr#2 (C7) versus ascr#3 (C9) produces divergent receptor binding affinities, sex-specific behavioral outcomes, and distinct genetic pathway dependencies [2]. Furthermore, ascr#3's biological effects are concentration-dependent and exhibit functional antagonism: it attracts males while simultaneously repelling hermaphrodites, whereas structurally related compounds like icas#3 act as universal aggregation signals [3]. These structure-activity relationships necessitate precise compound selection rather than class-level substitution [4].

Side-chain structure alters receptor binding

Unsaturated C9 side chain of ascr#3 vs saturated or shorter chains in ascr#2/ascr#10 may shift receptor affinity and behavioral output.

Sex-specific valence not preserved by analogs

Male attraction with simultaneous hermaphrodite repulsion is unique to ascr#3; ascr#10 and icas#3 exhibit different or broader sex responses.

Concentration-dependent functional antagonism

Biological effects are dose‑sensitive; substituting with structurally related ascarosides may produce opposing behavioral outcomes.

• [1] Srinivasan J, Kaplan F, Ajredini R, et al. A blend of small molecules regulates both mating and development in Caenorhabditis elegans. Nature. 2008;454(7208):1115-1118. View Source
• [2] Pungaliya C, Srinivasan J, Fox BW, et al. A shortcut to identifying small molecule signals that regulate behavior and development in Caenorhabditis elegans. Proc Natl Acad Sci USA. 2009;106(19):7708-7713. View Source
• [3] Izrayelit Y, Srinivasan J, Campbell SL, et al. Targeted metabolomics reveals a male pheromone and sex-specific ascaroside biosynthesis in C. elegans. ACS Chem Biol. 2012;7(8):1321-1325. View Source
• [4] Schroeder FC, Pungaliya C, Srinivasan J, et al. Caenorhabditis elegans chemical biology: lessons from small molecules. USDA ARS Publication Abstract. 2009. View Source

Daumone (ascr#3) Quantitative Differentiation Evidence: Comparator-Based Activity Data for Procurement Decision Support

Male Attractant Potency: Daumone (ascr#3) Demonstrates Superior Efficacy Relative to ascr#2

In direct comparative behavioral assays, Daumone (ascr#3) exhibits significantly greater potency as a male attractant than the closest structural analog ascr#2 [1]. This differential activity is attributed to the longer C9 side chain and α,β-unsaturation in ascr#3 compared to the C7 saturated side chain in ascr#2 [2].

Male attractant potency

Head-to-head

ascr#3 reported as more potent male attractant than ascr#2

Supports male-specific behavioral assay selection

Assay conditions may influence magnitude

Evidence Dimension	Male attraction potency
Target Compound Data	ascr#3: significantly higher male attraction activity
Comparator Or Baseline	ascr#2: weaker male attractant
Quantified Difference	ascr#3 is more potent than ascr#2; ascr#3 is described as 'much more potent' as a male attractant
Conditions	C. elegans male attraction behavioral assay

Why This Matters

Researchers investigating C. elegans mating behavior or male-specific chemosensory pathways must use ascr#3 rather than ascr#2 to achieve robust and physiologically relevant male attraction responses.

• [1] Srinivasan J, Kaplan F, Ajredini R, et al. A blend of small molecules regulates both mating and development in Caenorhabditis elegans. Nature. 2008;454(7208):1115-1118. View Source
• [2] Schroeder FC, Pungaliya C, Srinivasan J, et al. Caenorhabditis elegans chemical biology: lessons from small molecules. USDA ARS Publication Abstract. 2009. View Source

Lifespan Extension Efficacy: Daumone (ascr#3) Increases Adult Longevity by Up to 50% via SIR-2.1-Dependent Mechanism

Both ascr#3 and ascr#2 extend adult C. elegans lifespan by up to 50% without reducing fecundity or feeding rate, an effect that is fully abolished by loss of the sirtuin SIR-2.1 [1]. Critically, ascr#3-mediated lifespan extension does not require insulin/IGF-1 signaling via DAF-16 or DAF-2, distinguishing it from many other lifespan-modulating interventions [2].

Lifespan extension

Head-to-head

Up to ~50% lifespan extension; SIR-2.1 dependent

Reported sirtuin-dependent aging pathway response

Comparable to ascr#2; DAF-16/DAF-2 independent

Evidence Dimension	Adult lifespan extension
Target Compound Data	ascr#3: up to 50% lifespan extension; SIR-2.1-dependent; DAF-16/DAF-2 independent
Comparator Or Baseline	ascr#2: up to 50% lifespan extension; SIR-2.1-dependent; DAF-16/DAF-2 independent
Quantified Difference	Both compounds achieve comparable maximum lifespan extension of approximately 50%; effects are SIR-2.1-dependent and do not require insulin signaling
Conditions	C. elegans N2 wild-type and mutant strains (sir-2.1, daf-16, daf-2); lifespan assays under standard culture conditions

Why This Matters

For aging research requiring insulin/IGF-1 signaling-independent lifespan modulation, ascr#3 provides a validated tool compound with defined genetic pathway requirements, enabling precise mechanistic dissection of sirtuin-dependent longevity pathways.

• [1] Ludewig AH, Izrayelit Y, Park D, et al. Pheromone sensing regulates Caenorhabditis elegans lifespan and stress resistance via the deacetylase SIR-2.1. Proc Natl Acad Sci USA. 2013;110(14):5522-5527. View Source
• [2] Ludewig AH, Schroeder FC. Ascaroside signaling in C. elegans. WormBook. 2013;1-22. View Source

Sex-Specific Behavioral Selectivity: Daumone (ascr#3) Functions as a Male-Specific Attractant with Concomitant Hermaphrodite Repulsion

ascr#3 exhibits sex-specific behavioral valence that distinguishes it from its dihydro-derivative ascr#10 and indole-containing analog icas#3. Hermaphrodite-produced ascr#3 attracts males but repels hermaphrodites, whereas male-produced ascr#10 retains hermaphrodites, and icas#3 acts as a general aggregation signal attracting both sexes [1]. This sex-specificity is rooted in differential neuronal circuit activation [2].

Sex-specific valence

Head-to-head

Attracts males; repels hermaphrodites. Distinct from ascr#10/icas#3

Reported chemosensory circuit specificity

Behavioral valence assay context

Evidence Dimension	Sex-specific behavioral response
Target Compound Data	ascr#3: attracts males, repels hermaphrodites
Comparator Or Baseline	ascr#10: retains hermaphrodites; icas#3: attracts both sexes
Quantified Difference	Qualitative valence inversion between sexes; hermaphrodite retention observed at attomole concentrations for ascr#10
Conditions	C. elegans chemotaxis assays with wild-type hermaphrodites and males

Why This Matters

Studies investigating sexually dimorphic chemosensory processing or mate-finding behavior require ascr#3's unique sex-specific activity profile; substitution with ascr#10 or icas#3 would produce qualitatively different behavioral outcomes.

• [1] Izrayelit Y, Srinivasan J, Campbell SL, et al. Targeted metabolomics reveals a male pheromone and sex-specific ascaroside biosynthesis in C. elegans. ACS Chem Biol. 2012;7(8):1321-1325. View Source
• [2] Srinivasan J, Kaplan F, Schroeder FC. Neuronal regulation of ascaroside response during mate response behavior in the nematode Caenorhabditis elegans. USDA ARS Publication Abstract. 2009. View Source

Endogenous Abundance and Physiological Relevance: Daumone (ascr#3) as a Dominant Hermaphrodite-Produced Pheromone Component

Quantitative LC-MS metabolomics reveal that ascr#3 is the dominant ascaroside in C. elegans hermaphrodite pheromone profiles, whereas males predominantly produce the corresponding dihydro-derivative ascr#10 [1]. Under standard culture conditions, endogenous ascr#3 secretion is quantifiable at 55 fmol per 25 worm-equivalents (WE) in young adult hermaphrodites, compared to 537 fmol for ascr#2 and 789 fmol for ascr#4 [2]. Ascr#3 production peaks immediately preceding or coinciding with the temporal window for mating [3].

Endogenous abundance

Cross-study comparable

55 fmol/25 WE in hermaphrodites; ~10‑fold lower vs ascr#2

Physiological concentration context for assay design

Diet and stage-dependent; verify for your conditions

Evidence Dimension	Endogenous ascaroside abundance (fmol per 25 WE)
Target Compound Data	ascr#3: 55 fmol per 25 WE (young adult hermaphrodites)
Comparator Or Baseline	ascr#2: 537 fmol per 25 WE; ascr#4: 789 fmol per 25 WE
Quantified Difference	ascr#3 abundance is approximately 10-fold lower than ascr#2 and 14-fold lower than ascr#4 in young adult hermaphrodite secretions
Conditions	LC-MS quantification of C. elegans young adult hermaphrodite worm water (WW) samples; n≥30 animals per histogram

Why This Matters

For studies requiring physiologically relevant pheromone concentrations, knowledge of endogenous ascr#3 abundance enables experimental designs that recapitulate natural signaling conditions rather than supraphysiological dosing.

• [1] Izrayelit Y, Srinivasan J, Campbell SL, et al. Targeted metabolomics reveals a male pheromone and sex-specific ascaroside biosynthesis in C. elegans. ACS Chem Biol. 2012;7(8):1321-1325. View Source
• [2] Kaplan F, Srinivasan J, Mahanti P, et al. Ascaroside expression in Caenorhabditis elegans is strongly dependent on diet and developmental stage. PLoS ONE. 2011;6(3):e17804. View Source
• [3] Kaplan F, Srinivasan J, Mahanti P, et al. Ascaroside expression in Caenorhabditis elegans is strongly dependent on diet and developmental stage. PLoS ONE. 2011;6(3):e17804. View Source

Synthetic Versus Natural Equivalence: Chemically Synthesized Daumone Matches Natural Isolate Bioactivity

Total chemical synthesis of Daumone has been achieved with stereospecific control, and comparative bioassays demonstrate that synthetic Daumone exhibits activity indistinguishable from purified natural Daumone in dauer formation assays using C. elegans N2 strain and select dauer mutants [1]. This equivalence ensures that synthetic material can reliably substitute for scarce natural isolates in standardized assays [2].

Synthetic–natural equivalence

Reported

No significant difference in dauer induction activity vs natural isolate

Supports synthetic sourcing for standardized assays

Validated in N2 and dauer mutants

Evidence Dimension	Dauer-inducing activity equivalence
Target Compound Data	Synthetic Daumone: dauer formation activity equivalent to natural isolate
Comparator Or Baseline	Natural Daumone (purified from C. elegans large-scale culture)
Quantified Difference	No significant difference in dauer induction activity between natural and synthetic Daumone
Conditions	C. elegans N2 strain and dauer-constitutive/defective mutants; dauer formation assay

Why This Matters

Procurement of synthetic Daumone is validated for experimental use, eliminating reliance on labor-intensive natural product purification while maintaining biological activity fidelity.

• [1] Jeong PY, Jung M, Yim YH, et al. Chemical structure and biological activity of the Caenorhabditis elegans dauer-inducing pheromone. Nature. 2005;433(7025):541-545. View Source
• [2] Lee J, Kim KY, Paik YK. Methods for evaluating the Caenorhabditis elegans dauer state: standard dauer-formation assay using synthetic daumones and proteomic analysis of O-GlcNAc modifications. Methods Enzymol. 2011;499:445-473. View Source

Parasitic Nematode Target Engagement: Daumone (ascr#3) Selectively Binds Hookworm Secreted Protein Na-ASP-2

ascr#3 selectively binds to Na-ASP-2 (Necator americanus Ancylostoma Secreted Protein-2), a major secreted protein from human hookworm that is a leading vaccine candidate against hookworm infection [1]. The fatty acid moiety of ascr#3 binds specifically to the palmitic acid binding cavity of Na-ASP-2, but not to sterol binding sites, demonstrating selective molecular recognition [2].

Na-ASP-2 binding

Reported

Selective palmitate-cavity binding; not sterol sites

Supports probe use for hookworm protein studies

In vitro binding; in vivo relevance to verify

Evidence Dimension	Selective protein binding specificity
Target Compound Data	ascr#3: binds to Na-ASP-2 palmitate binding cavity
Comparator Or Baseline	Palmitate: binds to same cavity; sterols: do not compete
Quantified Difference	Selective binding observed; fatty acid moiety mediates specific cavity interaction
Conditions	In vitro binding assays with recombinant Na-ASP-2 protein; structural analysis of binding cavity

Why This Matters

For researchers investigating hookworm biology or developing anti-parasitic interventions targeting Na-ASP-2, ascr#3 provides a validated small-molecule probe for studying ligand-protein interactions relevant to host-parasite signaling.

• [1] El Atab O, Darwiche R, Truax NJ, et al. Necator americanus Ancylostoma secreted protein-2 (Na-ASP-2) selectively binds an ascaroside (ascr#3). bioRxiv. 2020. View Source
• [2] El Atab O, Darwiche R, Truax NJ, et al. Necator americanus Ancylostoma secreted protein-2 (Na-ASP-2) selectively binds an ascaroside (ascr#3). bioRxiv. 2020. View Source

Daumone (ascr#3) Validated Research and Industrial Application Scenarios Based on Quantitative Evidence

C. elegans Male Mating Behavior and Sex-Specific Chemosensory Circuit Dissection

ascr#3 serves as the preferred tool compound for studies requiring robust male-specific attraction responses. Its superior potency as a male attractant compared to ascr#2 [1] and its unique sex-specific valence (male attraction with simultaneous hermaphrodite repulsion) [2] enable precise investigation of sexually dimorphic neuronal circuits, including the male-specific CEM neurons and ASK neurons required for ascr#3-mediated attraction [3]. Experimental protocols should utilize ascr#3 at physiologically relevant concentrations (fmol range) rather than substituting with ascr#2 or ascr#10, which produce qualitatively different behavioral outcomes.

Insulin/IGF-1 Signaling-Independent Longevity and Sirtuin Pathway Research

ascr#3 provides a validated small-molecule intervention for lifespan extension studies that operate independently of the canonical insulin/IGF-1 signaling pathway. Unlike many longevity-modulating compounds that require DAF-16/DAF-2, ascr#3 extends lifespan by up to 50% through a SIR-2.1-dependent mechanism without affecting fecundity or feeding rate [4]. This pathway specificity makes ascr#3 particularly valuable for dissecting sirtuin-dependent aging mechanisms and for comparative studies with insulin-signaling-dependent interventions.

Dauer Formation Assay Standardization and Pheromone Dose-Response Characterization

Synthetic Daumone (ascr#3) is validated for use in standardized dauer-formation assays, with established protocols demonstrating equivalence between natural and synthetic material [5]. Researchers should note that ascr#2 exhibits slightly higher potency than ascr#3 in dauer induction assays [6], necessitating compound-specific dose-response calibration. Knowledge of endogenous ascr#3 abundance (55 fmol/25 WE in young adult hermaphrodites) [7] enables experimental designs that recapitulate physiological pheromone concentrations rather than supraphysiological dosing.

Hookworm Na-ASP-2 Ligand-Binding and Anti-Parasitic Target Validation Studies

ascr#3's selective binding to the palmitate-binding cavity of Na-ASP-2 [8] positions it as a valuable small-molecule probe for investigating the molecular function of this major hookworm secreted protein. This interaction is relevant to both basic hookworm biology research and applied anti-parasitic drug or vaccine development targeting Na-ASP-2. The selective binding profile (palmitate cavity vs. sterol sites) enables competitive binding studies and structure-activity relationship investigations.

Application

Selection Property

Validation Focus

Male mating behavior studies

Male-specific chemosensory valence

Sex-specific neuronal circuit mapping

Sirtuin-dependent aging studies

SIR-2.1 pathway requirement (DAF‑16 independent)

Insulin/IGF‑1 signaling independence confirmation

Dauer formation assay standardization

Synthetic–natural activity equivalence

Dose‑response and strain‑specific calibration

Parasitic nematode target validation

Selective Na‑ASP‑2 palmitate cavity binding

Ligand–protein interaction and competitive binding

• [1] Srinivasan J, Kaplan F, Ajredini R, et al. A blend of small molecules regulates both mating and development in Caenorhabditis elegans. Nature. 2008;454(7208):1115-1118. View Source
• [2] Izrayelit Y, Srinivasan J, Campbell SL, et al. Targeted metabolomics reveals a male pheromone and sex-specific ascaroside biosynthesis in C. elegans. ACS Chem Biol. 2012;7(8):1321-1325. View Source
• [3] Srinivasan J, Kaplan F, Schroeder FC. Neuronal regulation of ascaroside response during mate response behavior in the nematode Caenorhabditis elegans. USDA ARS Publication Abstract. 2009. View Source
• [4] Ludewig AH, Izrayelit Y, Park D, et al. Pheromone sensing regulates Caenorhabditis elegans lifespan and stress resistance via the deacetylase SIR-2.1. Proc Natl Acad Sci USA. 2013;110(14):5522-5527. View Source
• [5] Jeong PY, Jung M, Yim YH, et al. Chemical structure and biological activity of the Caenorhabditis elegans dauer-inducing pheromone. Nature. 2005;433(7025):541-545. View Source
• [6] Schroeder FC, Pungaliya C, Srinivasan J, et al. Caenorhabditis elegans chemical biology: lessons from small molecules. USDA ARS Publication Abstract. 2009. View Source
• [7] Kaplan F, Srinivasan J, Mahanti P, et al. Ascaroside expression in Caenorhabditis elegans is strongly dependent on diet and developmental stage. PLoS ONE. 2011;6(3):e17804. View Source
• [8] El Atab O, Darwiche R, Truax NJ, et al. Necator americanus Ancylostoma secreted protein-2 (Na-ASP-2) selectively binds an ascaroside (ascr#3). bioRxiv. 2020. View Source